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Compound Name:
2-Bromo-5-

(hydroxymethyl)benzonitrile

Cat. No.: B2845217 Get Quote

Abstract: 2-Bromo-5-(hydroxymethyl)benzonitrile is a key building block in the synthesis of

complex molecules for the pharmaceutical and specialty chemical industries. The integrity and

purity of this reagent are paramount for reproducible and successful outcomes in multi-step

synthetic routes. This guide provides a comprehensive overview of the chemical stability of 2-
Bromo-5-(hydroxymethyl)benzonitrile, detailing its sensitivity to environmental factors and

outlining evidence-based protocols for its optimal storage and handling. By understanding the

potential degradation pathways and implementing the recommended procedures, researchers

can ensure the long-term viability and performance of this critical synthetic intermediate.

Introduction and Physicochemical Profile
2-Bromo-5-(hydroxymethyl)benzonitrile (CAS No. 1261609-83-9) is a bifunctional organic

compound featuring a benzonitrile core substituted with a bromine atom and a hydroxymethyl

group.[1] This unique arrangement of functional groups makes it a versatile reagent in

medicinal chemistry and materials science, particularly in cross-coupling reactions and as a

precursor for more complex scaffolds.[2] Given its role as a starting material, maintaining its

chemical purity is essential. Degradation can lead to the formation of impurities that may

interfere with subsequent reactions, reduce yields, and complicate purification processes.

This document serves as a technical resource, consolidating data from safety data sheets,

supplier recommendations, and the chemical literature to provide a robust framework for

stability-indicating storage and handling.
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Table 1: Physicochemical Properties of 2-Bromo-5-(hydroxymethyl)benzonitrile

Property Value Source(s)

CAS Number 1261609-83-9 [1][3]

Molecular Formula C₈H₆BrNO [3]

Molecular Weight 212.05 g/mol [3]

Appearance
Solid; Off-white to pale yellow

powder
[2]

Purity Typically ≥98% [1][3]

Storage Temperature 2°C to 8°C (Refrigerated) [3]

Chemical Stability Profile
The stability of 2-Bromo-5-(hydroxymethyl)benzonitrile is influenced by several

environmental factors. The molecule's structure contains two primary sites susceptible to

degradation: the hydroxymethyl group (a benzyl alcohol moiety) and the nitrile group.

Thermal Stability
While the compound is a solid at room temperature, supplier data consistently recommends

refrigerated storage between 2°C and 8°C.[3] Elevated temperatures can increase the rate of

potential degradation reactions, particularly oxidation and hydrolysis, if moisture is present.

Storing at ambient temperature for short periods, such as during shipping, is generally

acceptable, but long-term storage should be under refrigerated conditions to maximize shelf

life.[3]

Light Sensitivity
Some suppliers recommend protecting the compound from light. Photodegradation is a

common pathway for aromatic compounds, especially those containing halogens. Exposure to

UV or high-intensity visible light can potentially initiate radical reactions, leading to

decomposition or the formation of colored impurities. Therefore, the use of amber or opaque

containers is a critical precautionary measure.
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Hydrolytic Stability
The compound is noted to be moisture-sensitive.[4] This sensitivity primarily relates to the

nitrile group, which is susceptible to hydrolysis. Under aqueous conditions, particularly if acidic

or basic catalysts are present, the nitrile can hydrolyze to a primary amide intermediate, which

can then undergo further hydrolysis to the corresponding carboxylic acid. This pathway

introduces a significant impurity, 2-Bromo-5-(carboxy)benzonitrile. The presence of water can

also facilitate other degradation reactions.

Oxidative Stability
The hydroxymethyl group is analogous to benzyl alcohol, which is known to be susceptible to

oxidation.[5] Atmospheric oxygen can oxidize the hydroxymethyl group, first to an aldehyde (2-

Bromo-5-formylbenzonitrile) and subsequently to the carboxylic acid (2-Bromo-5-

carboxybenzonitrile). This process can be accelerated by heat, light, and the presence of

metallic impurities. This is a critical degradation pathway to consider, as the resulting aldehyde

and acid impurities can have different reactivity profiles in planned synthetic steps.

Incompatible Materials
To prevent degradation and ensure safety, the compound should not be stored with or exposed

to the following:

Strong Oxidizing Agents: These can aggressively and exothermically react with the

hydroxymethyl group.[6][7]

Strong Bases and Acids: These can catalyze the hydrolysis of the nitrile group.[4]

Metals: Certain metals can catalyze oxidation.[4]

Potential Degradation Pathways
The primary degradation products of 2-Bromo-5-(hydroxymethyl)benzonitrile arise from the

oxidation of the hydroxymethyl group and the hydrolysis of the nitrile function. Understanding

these pathways is crucial for developing appropriate analytical methods to monitor the

compound's purity over time.
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Figure 1: Potential degradation pathways for 2-Bromo-5-(hydroxymethyl)benzonitrile,

illustrating both oxidative and hydrolytic routes.

Recommended Storage and Handling Protocols
To mitigate the risks outlined above, a multi-faceted approach to storage and handling is

required. The overarching principle is to minimize exposure to heat, light, moisture, and

oxygen.

Long-Term Storage
Temperature: Store in a refrigerator maintained at 2°C to 8°C.[3]

Atmosphere: For maximum stability, store under an inert atmosphere (e.g., argon or

nitrogen). This involves flushing the container with the inert gas before sealing to displace air

and moisture.
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Container: Use amber glass vials or bottles with tight-fitting, secure caps (e.g., PTFE-lined

screw caps) to protect from light and prevent moisture ingress.

Location: Keep in a dry, well-ventilated area designated for chemical storage, away from

incompatible materials.[7][8]

Laboratory Handling Protocol
Equilibration: Before opening, allow the container to warm to room temperature in a

desiccator. This critical step prevents atmospheric moisture from condensing onto the cold

solid.

Inert Environment: If possible, handle the compound inside a glovebox or glove bag with a

dry, inert atmosphere.

Weighing: If a glovebox is unavailable, weigh the required amount quickly in a fume hood

with low airflow. Minimize the time the container is open.

Resealing: Immediately after dispensing, flush the container headspace with an inert gas,

securely reseal the cap, and wrap the cap with parafilm as an extra barrier against moisture.

Return to Storage: Promptly return the container to the refrigerator (2°C - 8°C).

Framework for a Stability Study
For applications in drug development, a formal stability study is often necessary to establish a

re-test date or shelf life. The methodology should be designed to detect and quantify the

potential degradation products discussed in Section 3.0.

Experimental Design
A stability study protocol should evaluate the compound under various conditions as guided by

ICH (International Council for Harmonisation) and WHO (World Health Organization) principles.

[9][10][11]

Table 2: Suggested Conditions for a Formal Stability Study
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Study Type
Storage Condition
(Temperature /
Relative Humidity)

Minimum Duration Purpose

Long-Term 5°C ± 3°C 12 months

To establish the re-

test date under

recommended

storage.

Intermediate
25°C ± 2°C / 60% RH

± 5% RH
6 months

To model stability

during short-term

excursions from

refrigeration in a

temperate climate

zone.[12][13]

Accelerated
40°C ± 2°C / 75% RH

± 5% RH
6 months

To stress the molecule

and identify likely

degradation pathways

and predict long-term

stability.[12]

Photostability
ICH Q1B compliant

light exposure
Per guideline

To assess the impact

of light exposure.

Analytical Methodology
A stability-indicating analytical method is one that can accurately measure the active ingredient

without interference from its degradants, impurities, or excipients.

Primary Technique: Reversed-phase High-Performance Liquid Chromatography (RP-HPLC)

with UV detection is the method of choice. It is capable of separating the non-polar parent

compound from its more polar degradation products (e.g., the carboxylic acid).

Method Validation: The method must be validated for specificity, linearity, accuracy,

precision, and robustness to ensure reliable results.

Peak Purity: Use of a Photo-Diode Array (PDA) detector is recommended to assess peak

purity and help identify co-eluting impurities. Mass Spectrometry (MS) can be coupled with
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HPLC (LC-MS) to confirm the identity of degradation products.
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Figure 2: A generalized workflow for conducting a formal stability study of 2-Bromo-5-
(hydroxymethyl)benzonitrile.

Conclusion
The chemical integrity of 2-Bromo-5-(hydroxymethyl)benzonitrile is best maintained through

strict adherence to proper storage and handling protocols. The primary degradation risks are

oxidation of the hydroxymethyl group and hydrolysis of the nitrile moiety. These risks are

effectively managed by implementing the "cold, dark, and dry" principle:

Store refrigerated at 2°C to 8°C.

Protect from light using amber or opaque containers.

Protect from moisture and oxygen by storing under an inert atmosphere and minimizing

exposure to air.

By following these evidence-based guidelines, researchers and drug development

professionals can ensure the high purity and reactivity of this valuable reagent, leading to more

reliable and reproducible scientific outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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